Cas no 1177324-62-7 (4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate)

• Product Name: 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate
• CAS No: 1177324-62-7
• MF: C₁₂H₁₆N₄O₆S
• MW: 344.343641281128
• CID: 3155037
• PubChem ID: 17389557
• Update Time: 2025-08-03

4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate Chemical and Physical Properties

Names and Identifiers

• <br>4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carboxamide sulfa te
• 4-(2-aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carboxamide sulphate
• 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carboxamide sulfate
• 1177324-62-7
• 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1H-pyrazole-1-carboxamidesulfate
• 4-(2-aminoethyl)-3-oxo-5-phenyl-1H-pyrazole-2-carboxamide;sulfuric acid
• 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate

• Inchi： 1S/C12H14N4O2.H2O4S/c13-7-6-9-10(8-4-2-1-3-5-8)15-16(11(9)17)12(14)18;1-5(2,3)4/h1-5,15H,6-7,13H2,(H2,14,18);(H2,1,2,3,4)
• InChI Key： JRGYSXLTHYXRTE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O=C1C(CCN)=C(C2C=CC=CC=2)NN1C(N)=O

Computed Properties

• Exact Mass: 344.07905542Da
• Monoisotopic Mass: 344.07905542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 184Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate

Introduction to 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate (CAS No. 1177324-62-7) and Its Applications in Modern Chemical Biology

4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate, identified by the CAS number 1177324-62-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including an aminoethyl side chain, a phenyl ring, and a carboxamide moiety, contributes to its versatility and reactivity, making it a valuable scaffold for drug discovery and molecular research.

The sulphate salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations and biological assays. This solubility profile makes it particularly suitable for in vitro studies, allowing researchers to explore its interactions with biological targets with greater ease. The compound's structure also suggests potential roles in modulating enzyme activity and cellular signaling pathways, areas of intense interest in contemporary medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate with high precision. These studies indicate that the compound may exhibit inhibitory effects on certain kinases and proteases, which are key targets in the treatment of cancers and inflammatory diseases. The aminoethyl side chain, in particular, appears to play a crucial role in stabilizing interactions with these targets, potentially leading to the development of novel therapeutic agents.

In addition to its pharmacological potential, this compound has been investigated for its role in chemical biology as a probe for understanding cellular processes. Its ability to interact with specific biomolecules has made it useful in developing high-throughput screening assays for identifying new drug candidates. The sulphate form also facilitates its use in crystallographic studies, where its well-defined structure can provide insights into molecular interactions at the atomic level.

The synthesis of 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern organic synthesis in producing complex molecules with desired properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Its structural features allow for modifications that can enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers are exploring various derivatives of 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate to optimize these properties while maintaining or improving biological activity. Such derivatives may hold promise for treating a range of diseases, from neurological disorders to metabolic syndromes.

The growing interest in this compound is also reflected in the increasing number of patents and publications discussing its synthesis and applications. Industry leaders and academic institutions are investing significant resources into exploring its potential, recognizing that innovative chemical biology tools are essential for addressing unmet medical needs. The development of new drugs often relies on discovering novel compounds like 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate that can serve as starting points for further optimization.

As research continues to uncover new biological functions and therapeutic applications, the importance of compounds like 4-(2-Aminoethyl)-5-oxo-3-phenyl-2,5-dihydro-1h-pyrazole-1-carboxamide Sulphate will only grow. Its unique combination of structural features and functional groups makes it a versatile tool for both academic research and industrial drug development. By leveraging cutting-edge technologies and innovative synthetic methods, scientists are poised to unlock new possibilities for treating some of the most challenging diseases faced by humanity today.